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Compound of Interest

Methyl 3-cyclohexyl-3-
Compound Name:

oxopropanoate
CAS No.: 64670-15-1
Cat. No.: B1600675

Get Quote

Executive Summary & Chemical Identity

Methyl 3-cyclohexyl-3-oxopropanoate (also known as Methyl cyclohexylcarbonylacetate) is a
pivotal

-keto ester intermediate used extensively in the synthesis of heterocyclic pharmaceuticals and
fine chemicals. Its structural duality, governed by keto-enol tautomerism, dictates its reactivity
profile in alkylation, Knoevenagel condensation, and Michael addition reactions.

This guide provides a definitive reference for the physical properties, structural dynamics, and
synthesis of this compound, distinguishing between experimental data and high-confidence
predictive models where necessary.

Chemical Identification Table
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Parameter Detail

IUPAC Name Methyl 3-cyclohexyl-3-oxopropanoate

Methyl cyclohexylcarbonylacetate; 3-

Common Synonyms o )
Cyclohexyl-3-oxopropionic acid methyl ester

64670-15-1 (Primary Commercial); 13511-92-7

CAS Registry Number )
(Alternate/Generic)

Molecular Formula

SMILES COC(=0)CC(=0)C1CCCCC1

Molecular Weight 184.23 g/mol

Fundamental Physical Properties

The following data aggregates experimental values and thermodynamic estimates. Due to the
compound's thermal sensitivity (decarboxylation risk at high temperatures), vacuum distillation
is the standard method for purification.

Thermodynamic & Transport Data
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Property

Value

Condition / Note

Physical State

Liquid

Pale yellow to colorless oil at
STP

Boiling Point (Atm)

215 °C (est.)

Extrapolated from reduced

pressure data

Boiling Point (Vac)

110-115°C

@ 2-3 mmHg (Experimental

range)

Density

1.045 £ 0.02 g/mL

@ 25 °C (Derived from ethyl

analog

)

Refractive Index (

Typical for aliphatic

1.450 - 1.460
) -keto esters
Flash Point >095°C Closed Cup (Predicted)
Water (Hydrophobic cyclohexyl
Solubility Immiscible ) (Hydrop Y Y
tail)
» o DCM, EtOAc, MeOH, Toluene,
Solubility Miscible
THF
pKa ~11

-proton acidity (DMSO scale)

Critical Note on Stability: Like many

-keto esters, this compound is prone to hydrolysis and subsequent decarboxylation

under strongly acidic or basic aqueous conditions, especially upon heating. Storage

under inert gas at 2—8 °C is recommended to prevent auto-oxidation or hydrolysis.
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Structural Dynamics: Keto-Enol Tautomerism

A defining feature of Methyl 3-cyclohexyl-3-oxopropanoate is its existence as an equilibrium
mixture of keto and enol tautomers. This equilibrium is solvent-dependent and critical for
interpreting NMR spectra and designing nucleophilic reactions.

Tautomeric Equilibrium
In non-polar solvents (e.g.,
, Benzene-

), the Enol form is stabilized by an intramolecular hydrogen bond between the enol hydroxyl
and the ester carbonyl. In polar protic solvents (e.g.,

), the Keto form predominates due to solvent disruption of the internal H-bond.

Keto Form (Polar Solvents)

Enol Tautomer
(Intramolecular H-Bond)

Methyl 3-cyclohexyl-3-oxopropanoate K_eq (Solvent Dependent)

(dicarbonyl form) i

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium shifting between the dicarbonyl keto form and the H-bonded
enol form.[1]

Spectroscopic Signature (1H NMR in)

Researchers must anticipate dual signal sets. Integration of these signals allows for the
calculation of the enol content (
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Keto Shift ( Enol Shift (
Moiety Multiplicity
ppm) ppm)
Singlet (Broad,
Enol -OH N/A 12.0-12.2
exchangeable)
Vinyl -CH= N/A 49-50 Singlet
-CH2 34-36 N/A Singlet
Singlet (Distinct
-OCH3 3.72 3.75
peaks)
Multiplet
Cyclohexyl 11-19 1.1-19 )
(Overlapping)

Synthesis Protocol: The Meldrum's Acid Route

While Claisen condensation is a classic route, the Meldrum's Acid acylation method is preferred
in modern drug development for its high yield, operational simplicity, and avoidance of strong

bases that can cause side reactions.

Reaction Scheme

o Acylation: Cyclohexanecarbonyl chloride reacts with Meldrum's acid (2,2-dimethyl-1,3-
dioxane-4,6-dione) in the presence of a base (Pyridine) to form an acylated intermediate.

» Alcoholysis: The intermediate undergoes methanolysis with concomitant decarboxylation to

yield the target

-keto ester.
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Cyclohexanecarbonyl Chloride . :
[ (Acid Chloride) ] [ Meldrum'’s Acid )

Pyridine, DCM Pyridine, DCM
0°C to RT 0°C to RT

Acylated Meldrum's Adduct
(Intermediate)

MeOH, Reflux
(- CO2, - Acetone)

Methyl 3-cyclohexyl-3-oxopropanoate
(Target)

Click to download full resolution via product page

Figure 2: Two-step synthesis via Meldrum's Acid activation, ensuring high purity and
regioselectivity.

Step-by-Step Methodology

¢ Activation: Dissolve Meldrum's acid (1.0 eq) in anhydrous Dichloromethane (DCM). Add
Pyridine (2.0 eq) and cool to 0 °C under

» Acylation: Dropwise add Cyclohexanecarbonyl chloride (1.0 eq) over 30 minutes. Allow to
warm to Room Temperature (RT) and stir for 2 hours.

o Checkpoint: The solution typically turns orange/red.
o Workup 1: Wash the organic layer with dilute HCI (to remove pyridine), then water. Dry over

and concentrate in vacuo to obtain the acylated intermediate.

» Methanolysis: Dissolve the residue in dry Methanol (excess). Heat to reflux for 3—4 hours.
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o Mechanism:[2] Thermal decomposition releases acetone and

, trapping the ketene intermediate with methanol.

 Purification: Concentrate the methanol solution. Purify the resulting oil via vacuum distillation
(approx. 115 °C @ 3 mmHg) or flash chromatography (Hexane/EtOAc gradient) if high purity
(>98%) is required.

Handling, Safety, and Stability (GHS)

Although a specific SDS for CAS 64670-15-1 may be sparse in public databases, its hazard
profile is consistent with the

-keto ester class (e.g., Ethyl acetoacetate analogs).

Hazard Class GHS Code Statement

Skin Irritation H315 Causes skin irritation.[3][4]
o Causes serious eye irritation.

Eye Irritation H319

[3]4]

May cause respiratory
irritation.[3][4]

STOT-SE H335

Storage Protocol:
e Atmosphere: Store under Nitrogen or Argon.
o Temperature: Refrigerate (2—8 °C).

» Incompatibility: Avoid strong oxidizers, strong bases (induces hydrolysis), and reducing
agents (unless intended for reduction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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